N-[2-(1H-benzimidazol-2-yl)ethyl]-4-bromobenzamide

• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)ethyl]-4-bromobenzamide
• InChI: InChI=1S/C16H14BrN3O/c17-12-7-5-11(6-8-12)16(21)18-10-9-15-19-13-3-1-2-4-14(13)20-15/h1-8H,9-10H2,(H,18,21)(H,19,20)
• InChI Key: WHYGAXUMRLXJGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CCNC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C16H14BrN3O
• DSSTOX Substance ID: DTXSID101229814
• Molecular Weight: 344.21 g/mol
• CAS RN: 301228-29-5

Description

Synthesis Analysis The synthesis of benzimidazole derivatives involves condensation reactions and various substitution strategies to introduce specific functional groups. For instance, the synthesis of novel benzimidazoles has been accomplished through reactions involving intermediates such as o-bromoaryl derivatives, utilizing catalysts like copper(II) oxide nanoparticles for intramolecular cyclization (Saha et al., 2009). Another approach involves the reaction of 2-aminobenzimidazole with ethyl cyanoacetate leading to the efficient synthesis of benzimidazole compounds (Karcı & Demirçalı, 2006).

Molecular Structure Analysis The molecular structure of benzimidazole derivatives often features weak intermolecular interactions, such as hydrogen bonds and π-π stacking, which can influence the compound's properties and reactivity. For example, ethyl 2-(2-methyl-1H-benzimidazol-1-yl)acetate exhibits weak intermolecular C-H⋯N hydrogen bonds and π⋯π contacts, contributing to its structural stability (Guang-hai Xu & Wei Wang, 2008).

Chemical Reactions and Properties Benzimidazole derivatives participate in various chemical reactions, including ligand-free copper-catalyzed synthesis and reactions with secondary amines to produce ureidobenzamides. The ability to undergo diverse chemical transformations allows for the synthesis of compounds with a wide range of biological activities (Guetschow, 1999).